Cas no 727-36-6 (N-Benzyl-4-fluorobenzenesulfonamide)

• Product Name: N-Benzyl-4-fluorobenzenesulfonamide
• CAS No: 727-36-6
• MF: C₁₃H₁₂FNO₂S
• MW: 265.303285598755
• MDL: MFCD01213083
• CID: 856945
• PubChem ID: 835474
• Update Time: 2025-09-21

N-Benzyl-4-fluorobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-4-fluorobenzenesulfonamide
• 4-Fluor-benzolsulfon-N-benzyl-amid
• 4-Fluor-benzolsulfonsaeure-benzylamid
• 4-fluorobenzenesulphonic acid N-benzylamide
• Z45508792
• CS-0213191
• Oprea1_069840
• 727-36-6
• DTXSID20356854
• SCHEMBL6289448
• MFCD01213083
• AKOS001058172
• HMS1766E17
• Oprea1_157563
• BS-23714
• AN-652/11634904
• G74641
• STK086580
• DB-371380

• MDL： MFCD01213083
• Inchi： 1S/C13H12FNO2S/c14-12-6-8-13(9-7-12)18(16,17)15-10-11-4-2-1-3-5-11/h1-9,15H,10H2
• InChI Key： YKJHIJIVPYDTOH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(NCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 265.05700
• Monoisotopic Mass: 265.05727796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 405.0±55.0 °C at 760 mmHg
• Flash Point: 198.8±31.5 °C
• PSA: 54.55000
• LogP: 3.77590
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-Benzyl-4-fluorobenzenesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides